BENGHE Foundational & Exploratory

Check Availability & Pricing

4-chloro-N,N-dimethylbutanamide molecular
structure and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-chloro-N,N-dimethylbutanamide

Cat. No.: B1360136

An In-depth Technical Guide to 4-chloro-N,N-dimethylbutanamide: Molecular Structure,
Properties, and Synthesis

Introduction

4-chloro-N,N-dimethylbutanamide is a versatile chemical intermediate of significant interest
in the fields of pharmaceutical and agrochemical research and development.[1] Its unique
molecular architecture, featuring both a reactive alkyl chloride and a stable tertiary amide
functional group, allows for its use as a building block in the synthesis of more complex
molecules.[2] This guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthetic methodologies related to 4-chloro-N,N-
dimethylbutanamide, tailored for researchers, scientists, and professionals in drug
development.

Molecular Structure and Properties

The fundamental characteristics of a molecule are dictated by its structure. For 4-chloro-N,N-
dimethylbutanamide, this is no exception. A detailed understanding of its atomic arrangement
and the resulting chemical properties is crucial for its effective application in organic synthesis.

2D and 3D Structural Representation

The molecular structure of 4-chloro-N,N-dimethylbutanamide is composed of a four-carbon
butanamide backbone. A chlorine atom is attached to the terminal carbon (C4), and two methyl
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groups are bonded to the nitrogen atom of the amide functionality, forming a tertiary amide.
Caption: 2D representation of 4-chloro-N,N-dimethylbutanamide molecular structure.

The IUPAC name for this compound is 4-chloro-N,N-dimethylbutanamide.[3] Its structure can
also be represented by various line notations which are provided in the table below.

Physicochemical Properties and Identifiers

A summary of the key physicochemical properties and molecular identifiers for 4-chloro-N,N-
dimethylbutanamide is presented in the following table.

Property Value Source
Molecular Formula CeH12CINO [11[4115]
Molecular Weight 149.62 g/mol [11[31[4][5]
CAS Number 22813-58-7 [1][3][5]
Appearance Light yellow liquid [1]
SMILES CN(C)C(=0)CccCcCcCl [31[4][6]

INChl=1S/C6H12CINO/c1-
InChl [3][4][6]
8(2)6(9)4-3-5-7/h3-5H2,1-2H3

FYVXMHXMWHEEHI-
InChIKey [3][41[6]
UHFFFAOYSA-N

The presence of the polar amide group and the electronegative chlorine atom imparts a
moderate degree of polarity to the molecule. The tertiary amide is relatively stable and less
prone to hydrolysis compared to primary and secondary amides. The terminal alkyl chloride
provides a reactive site for nucleophilic substitution reactions, which is a key feature exploited
in its synthetic applications.

Synthesis of 4-chloro-N,N-dimethylbutanamide

The synthesis of 4-chloro-N,N-dimethylbutanamide can be achieved through several
established synthetic routes. The most common approaches involve the formation of the amide
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bond from a carboxylic acid or its derivative.

General Synthetic Pathways

Two primary strategies are typically employed for the synthesis of 4-chloro-N,N-
dimethylbutanamide:

o Direct Amidation of 4-chlorobutanoic acid: This method involves the reaction of 4-
chlorobutanoic acid with dimethylamine in the presence of a coupling agent.

e Reaction of 4-chlorobutanoyl chloride with dimethylamine: A more common and often higher-
yielding approach involves the conversion of 4-chlorobutanoic acid to its more reactive acid
chloride derivative, 4-chlorobutanoyl chloride.[2] This intermediate then readily reacts with
dimethylamine to form the desired product.[2]

The second approach is often preferred due to the higher reactivity of the acyl chloride, which
typically leads to cleaner reactions and better yields.

Experimental Protocol: Synthesis from 4-chlorobutanoyl
chloride

The following is a representative protocol for the synthesis of 4-chloro-N,N-
dimethylbutanamide.

Step 1: Synthesis of 4-chlorobutanoyl chloride

Step 1: Acyl Chloride Formation

Ghionyl chloride (SOCIZD

4-chlorobutanoyl chloride)
/V
G—chlorobutanoic aci(D

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 4-chlorobutanoyl chloride.

e To a solution of 4-chlorobutanoic acid in an inert solvent (e.g., dichloromethane), add thionyl
chloride (SOCI2) dropwise at 0 °C.

» Allow the reaction mixture to warm to room temperature and stir for several hours until the
evolution of gas ceases.

e The excess thionyl chloride and solvent are removed under reduced pressure to yield crude
4-chlorobutanoyl chloride, which can be used in the next step without further purification.

Step 2: Amidation

Step 2: Amidation

Dimethylamine

G-chlorobutanoyl chloride)

Click to download full resolution via product page

4-ch|oro-N,N-dimethylbutanamide)

Caption: Workflow for the amidation step.
e The crude 4-chlorobutanoyl chloride is dissolved in an inert solvent.

e The solution is cooled to 0 °C, and an excess of dimethylamine (either as a gas or in a
solution) is added slowly.

e The reaction is typically exothermic and should be carefully controlled.

 After the addition is complete, the reaction mixture is stirred for an additional period to
ensure complete conversion.
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e The reaction is then quenched with water, and the product is extracted with an organic
solvent.

e The organic layer is washed, dried, and concentrated to afford the crude product, which can
be purified by distillation or chromatography.

Applications in Research and Development

4-chloro-N,N-dimethylbutanamide serves as a valuable intermediate in various synthetic
applications, primarily in the pharmaceutical and agrochemical industries.[1]

o Pharmaceutical Development: This compound is utilized in the synthesis of a variety of
pharmaceutical agents.[1] The presence of the reactive chloride allows for the introduction of
the N,N-dimethylbutanamide moiety into larger molecules through nucleophilic substitution
reactions.

o Agrochemical Synthesis: It is also employed in the production of pesticides and herbicides,
contributing to the development of new and effective crop protection agents.[1]

» Material Science: There is also interest in using this compound in the development of
advanced materials, such as specialized polymers.[1]

Conclusion

4-chloro-N,N-dimethylbutanamide is a chemical compound with significant utility in organic
synthesis. Its bifunctional nature, combining a stable tertiary amide with a reactive alkyl
chloride, makes it a valuable building block for the creation of diverse and complex molecules.
A thorough understanding of its molecular structure, properties, and synthetic methodologies is
essential for its effective application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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